L-(+)-Ergothioneine-d3
L-(+)-Ergothioneine-d3
Brand Name:
Vulcanchem
CAS No.:
1356933-89-5
VCID:
VC0119349
InChI:
InChI=1S/C9H15N3O2S/c1-12(2,3)7(8(13)14)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2-,10,11,13,14,15)/t7-/m0/s1/i1D3
SMILES:
C[N+](C)(C)C(CC1=CN=C(N1)[S-])C(=O)O
Molecular Formula:
C9H15N3O2S
Molecular Weight:
232.316
L-(+)-Ergothioneine-d3
CAS No.: 1356933-89-5
Cat. No.: VC0119349
Molecular Formula: C9H15N3O2S
Molecular Weight: 232.316
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1356933-89-5 |
|---|---|
| Molecular Formula | C9H15N3O2S |
| Molecular Weight | 232.316 |
| IUPAC Name | 5-[(2S)-2-carboxy-2-[dimethyl(trideuteriomethyl)azaniumyl]ethyl]-1H-imidazole-2-thiolate |
| Standard InChI | InChI=1S/C9H15N3O2S/c1-12(2,3)7(8(13)14)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2-,10,11,13,14,15)/t7-/m0/s1/i1D3 |
| Standard InChI Key | SSISHJJTAXXQAX-LNEZGBMJSA-N |
| SMILES | C[N+](C)(C)C(CC1=CN=C(N1)[S-])C(=O)O |
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